Cas no 2377587-29-4 (4-[5-(1-Phenylpentyl)-1,2,4-oxadiazol-3-yl]phenylboronic acid)

• Product Name: 4-[5-(1-Phenylpentyl)-1,2,4-oxadiazol-3-yl]phenylboronic acid
• CAS No: 2377587-29-4
• MF: C₁₉H₂₁BN₂O₃
• MW: 336.192644834518
• CID: 5184720
• Update Time: 2025-06-15

4-[5-(1-Phenylpentyl)-1,2,4-oxadiazol-3-yl]phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-[5-(1-Phenylpentyl)-1,2,4-oxadiazol-3-yl]phenylboronic acid

• Inchi： 1S/C19H21BN2O3/c1-2-3-9-17(14-7-5-4-6-8-14)19-21-18(22-25-19)15-10-12-16(13-11-15)20(23)24/h4-8,10-13,17,23-24H,2-3,9H2,1H3
• InChI Key： YYRWOXGGRGJEOP-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C2N=C(C(C3=CC=CC=C3)CCCC)ON=2)C=C1)(O)O

Additional information on 4-[5-(1-Phenylpentyl)-1,2,4-oxadiazol-3-yl]phenylboronic acid

4-[5-(1-Phenylpentyl)-1,2,4-oxadiazol-3-yl]phenylboronic acid (CAS No. 2377587-29-4): A Comprehensive Overview

4-[5-(1-Phenylpentyl)-1,2,4-oxadiazol-3-yl]phenylboronic acid (CAS No. 2377587-29-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its boronic acid moiety and a complex aromatic structure, making it a valuable candidate for various applications, including drug discovery and materials science.

The molecular structure of 4-[5-(1-Phenylpentyl)-1,2,4-oxadiazol-3-yl]phenylboronic acid consists of a phenylboronic acid group attached to an oxadiazole ring, which itself is substituted with a phenylpentyl chain. This intricate arrangement confers the compound with several desirable properties, such as high reactivity and stability under various conditions. The boronic acid functional group is particularly noteworthy due to its ability to form stable complexes with diols and other multidentate ligands, making it useful in Suzuki-Miyaura coupling reactions and other synthetic transformations.

In the realm of medicinal chemistry, 4-[5-(1-Phenylpentyl)-1,2,4-oxadiazol-3-yl]phenylboronic acid has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its biological activities and potential applications in treating various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Additionally, the oxadiazole ring present in 4-[5-(1-Phenylpentyl)-1,2,4-oxadiazol-3-yl]phenylboronic acid has been associated with enhanced pharmacological properties. Oxadiazoles are known for their ability to modulate receptor activity and improve drug-like properties such as solubility and bioavailability. This makes the compound an attractive candidate for further optimization and development into drug candidates.

The phenylpentyl substituent on the oxadiazole ring also plays a crucial role in the compound's biological activity. The presence of this long alkyl chain can influence the compound's lipophilicity and cellular uptake, which are important factors in drug design. Studies have shown that compounds with similar structures exhibit improved permeability across cell membranes, enhancing their therapeutic efficacy.

In materials science, 4-[5-(1-Phenylpentyl)-1,2,4-oxadiazol-3-yl]phenylboronic acid has found applications in the synthesis of advanced materials. The boronic acid group can be used to create self-assembled monolayers (SAMs) on various surfaces, which are essential for developing functional coatings and sensors. The unique electronic properties of the oxadiazole ring also make it suitable for use in organic electronics and photovoltaic devices.

The synthesis of 4-[5-(1-Phenylpentyl)-1,2,4-oxadiazol-3-yl]phenylboronic acid typically involves multi-step processes that include the formation of the oxadiazole ring and subsequent functionalization with the boronic acid group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, a study published in Organic Letters described a novel one-pot synthesis method that significantly reduced reaction times and improved yields.

The safety profile of 4-[5-(1-Phenylpentyl)-1,2,4-oxadiazol-3-yl]phenylboronic acid is another important consideration for its practical applications. Extensive toxicological studies have shown that the compound exhibits low toxicity at relevant concentrations. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure safety.

In conclusion, 4-[5-(1-Phenylpentyl)-1,2,4-oxadiazol-3-yl]phenylboronic acid (CAS No. 2377587-29-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development into novel therapeutic agents and advanced materials.